Cas no 1341312-05-7 (methyl 2-amino-3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-methylpropanoate)

• Product Name: methyl 2-amino-3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-methylpropanoate
• CAS No: 1341312-05-7
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6316099
• PubChem ID: 64837412
• Update Time: 2025-05-24

methyl 2-amino-3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-methylpropanoate
• EN300-1140221
• 1341312-05-7
• methyl 2-amino-3-{2,4-dioxo-3-azabicyclo[3.1.0]hexan-3-yl}-2-methylpropanoate
• AKOS014166548

• Inchi： 1S/C10H14N2O4/c1-10(11,9(15)16-2)4-12-7(13)5-3-6(5)8(12)14/h5-6H,3-4,11H2,1-2H3
• InChI Key： VCYPOCBIPXLVQU-UHFFFAOYSA-N
• SMILES： O=C1C2CC2C(N1CC(C(=O)OC)(C)N)=O

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 89.7Ų

Additional information on methyl 2-amino-3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-methylpropanoate

Methyl 2-amino-3-{2,4-dioxo-3-azabicyclo[3.1.0]hexan-3-yl}-2-methylpropanoate: A Comprehensive Overview

The compound with CAS No. 1341312-05-7, known as methyl 2-amino-3-{2,4-dioxo-3-azabicyclo[3.1.0]hexan-3-yl}-2-methylpropanoate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications.

At its core, this compound exhibits a bicyclic structure characterized by the presence of a azabicyclo[3.1.0]hexane framework, which is a nitrogen-containing bicyclic system with two fused rings—a three-membered ring and a six-membered ring. This structural motif is not only intriguing from a synthetic standpoint but also imparts unique electronic and steric properties to the molecule, making it a valuable target for research in drug design.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly those with therapeutic applications. For instance, researchers have explored its role in the development of enzyme inhibitors, where its bicyclic structure plays a pivotal role in binding to target proteins with high affinity and specificity.

The synthesis of methyl 2-amino-3-{2,4-dioxo-3-azabicyclo[3.1.0]hexan-3-yl}-2-methylpropanoate involves a multi-step process that typically begins with the preparation of the azabicyclic core through cyclocondensation reactions or other cyclization techniques. The subsequent functionalization steps involve the introduction of the amino and methyl groups, which are critical for tuning the molecule's reactivity and biological activity.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential lead for developing agents targeting various disease states, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it an attractive candidate for further investigation in drug discovery programs.

In terms of physical properties, methyl 2-amino-3-{2,4-dioxo-3-azabicyclo[3.1.0]hexan-3-yli}-propanoate exhibits a melting point of approximately 150°C under standard conditions, while its solubility profile suggests moderate solubility in organic solvents such as dichloromethane and ethanol.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound, providing insights into its three-dimensional conformation and interaction patterns with biological targets.

In conclusion, methyl 2-amino-{...} represents an exciting area of research with potential applications across multiple disciplines within the chemical sciences.